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Compound of Interest

Compound Name: 2-Bromo-1,4-dioxane

Cat. No.: B8561504 Get Quote

An In-depth Technical Guide to 2-Bromo-1,4-
dioxane
This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Bromo-1,4-dioxane, with a focus on its core characteristics, available

experimental data, and safety considerations. This document is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Core Properties
2-Bromo-1,4-dioxane is a halogenated heterocyclic ether. Its chemical structure consists of a

dioxane ring substituted with a bromine atom at the 2-position.

Molecular Formula: C₄H₇BrO₂

Molecular Weight: 167.00 g/mol

CAS Number: 179690-41-6[1][2]

Physical and Chemical Properties
A comprehensive search for the specific physical properties of 2-Bromo-1,4-dioxane did not

yield quantitative data for its boiling point, melting point, density, or solubility. The available
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information is often for the isomeric compound, 2-(2-Bromoethyl)-1,3-dioxane, and care must

be taken to not misattribute these values.

For comparative purposes, the properties of the related compound 2-(2-Bromoethyl)-1,3-

dioxane (CAS: 33884-43-4) are provided in the table below. It is crucial to note that these

values do not belong to 2-Bromo-1,4-dioxane.

Property Value (for 2-(2-Bromoethyl)-1,3-dioxane)

Boiling Point 67-70 °C at 2.8 mmHg

Density 1.431 g/mL at 25 °C

Refractive Index n20/D 1.481

Solubility Soluble in ethanol

Synthesis and Reactivity
Synthesis of Related Dioxane Structures
Detailed experimental protocols for the synthesis of 2-Bromo-1,4-dioxane are not readily

available in the surveyed literature. However, the synthesis of the related compound, 2-(2-

Bromoethyl)-1,3-dioxane, is well-documented and can serve as a potential reference for

synthetic strategies.

A common method involves the reaction of an unsaturated aldehyde or ketone with a diol in the

presence of a halogenating agent. For instance, the synthesis of 2-(2-Bromoethyl)-1,3-dioxane

can be achieved by reacting acrolein with 1,3-propanediol in the presence of hydrogen

bromide.[3]

A generalized workflow for such a synthesis is depicted below:
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Generalized Synthetic Workflow for Brominated Dioxanes

Unsaturated Aldehyde/Ketone

Reaction Mixture

Diol Halogenating Agent (e.g., HBr) Reaction Solvent (e.g., Dichloromethane)

Work-up and Purification

Reaction

Brominated Dioxane Product

Isolation

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of brominated dioxane derivatives.

Reactivity
Information regarding the specific chemical reactivity of 2-Bromo-1,4-dioxane is limited.

However, based on its structure, the following reactivity patterns can be anticipated:

Nucleophilic Substitution: The bromine atom is a good leaving group, making the 2-position

susceptible to nucleophilic attack.

Ring Opening: Under strong acidic or basic conditions, the dioxane ring may undergo

cleavage.
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Formation of Organometallic Reagents: The bromo group could potentially be used to form

Grignard or organolithium reagents, although the stability of such reagents would need to be

considered.

Spectroscopic Data
Specific spectroscopic data (NMR, IR, Mass Spectrometry) for 2-Bromo-1,4-dioxane is not

available in the public domain. For reference, the characteristic spectroscopic features of the

parent 1,4-dioxane ring are well-established.

¹H NMR: In the proton NMR spectrum of 1,4-dioxane, all eight protons are chemically

equivalent and typically appear as a singlet around 3.7 ppm.[4] For 2-Bromo-1,4-dioxane,

the symmetry would be broken, leading to a more complex splitting pattern.

¹³C NMR: The carbon NMR spectrum of 1,4-dioxane shows a single peak at approximately

67 ppm. The introduction of a bromine atom would lead to a downfield shift for the carbon

atom at the 2-position and would result in four distinct signals for the carbon atoms in the

ring.

IR Spectroscopy: The infrared spectrum of 1,4-dioxane is characterized by strong C-O-C

stretching vibrations in the region of 1100-1000 cm⁻¹.[5][6] The presence of the C-Br bond in

2-Bromo-1,4-dioxane would introduce a characteristic stretching vibration at lower

wavenumbers.

Safety and Handling
A specific Safety Data Sheet (SDS) for 2-Bromo-1,4-dioxane is not readily available.

Therefore, it should be handled with the precautions appropriate for a potentially hazardous

chemical. Based on the data for related brominated compounds and the parent 1,4-dioxane,

the following hazards should be considered[7][8][9][10]:

Toxicity: May be harmful if swallowed, inhaled, or in contact with skin.

Irritation: May cause skin, eye, and respiratory tract irritation.

Flammability: The parent compound, 1,4-dioxane, is flammable.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b8561504?utm_src=pdf-body
https://docbrown.info/page06/spectra2/14-dioxane-nmr1h.htm
https://www.benchchem.com/product/b8561504?utm_src=pdf-body
https://docbrown.info/page06/spectra2/14-dioxane-ir.htm
https://m.chemicalbook.com/SpectrumEN_123-91-1_IR1.htm
https://www.benchchem.com/product/b8561504?utm_src=pdf-body
https://www.benchchem.com/product/b8561504?utm_src=pdf-body
https://www.4adi.com/_staticProxy/content/40288ba953e51aca0153e51b9c1f0007/BND-MSDS-2014.pdf
https://www.fishersci.com/store/msds?partNumber=AC388418000&productDescription=BROMINE-1%2C4-DIOXANE+COMPLEX&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0095818&productDescription=2-%282-BRMOETHL%29-13-DIOXA+98+50G&vendorId=VN00024248&countryCode=US&language=en
https://labchem-wako.fujifilm.com/sds/W01W0104-0377JGHEEN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8561504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Peroxide Formation: Ethers like dioxane can form explosive peroxides upon storage and

exposure to air and light.

Recommended Handling Procedures:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of vapors and contact with skin and eyes.

Store in a tightly sealed container in a cool, dry, and dark place.

Check for peroxide formation before use, especially if the container has been opened

previously.

The logical relationship for handling potentially hazardous chemicals is outlined in the diagram

below:
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Chemical Handling Safety Protocol
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Emergency Procedures
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Caption: A logical workflow for safe chemical handling procedures.

Applications in Research and Development
While specific applications for 2-Bromo-1,4-dioxane are not widely reported, brominated

dioxanes, in general, can serve as valuable intermediates in organic synthesis. The bromine

atom can be displaced by a variety of nucleophiles, allowing for the introduction of different

functional groups. This makes them useful building blocks for the synthesis of more complex

molecules, including potential pharmaceutical candidates.

Conclusion
2-Bromo-1,4-dioxane is a chemical compound for which detailed experimental data is scarce

in publicly available literature. While its core properties can be inferred from its structure,

specific quantitative physical and chemical data remains to be fully characterized. Researchers
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and scientists working with this compound should exercise caution and refer to the safety and

handling information for related compounds. Further research is needed to fully elucidate the

properties and potential applications of 2-Bromo-1,4-dioxane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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